Cas no 146746-40-9 (1,1'-Binaphthalen-8-ol)

• Product Name: 1,1'-Binaphthalen-8-ol
• CAS No: 146746-40-9
• MF: C₂₀H₁₄O
• MW: 270.324565410614
• CID: 3168436
• PubChem ID: 10445837
• Update Time: 2025-06-27

1,1'-Binaphthalen-8-ol Chemical and Physical Properties

Names and Identifiers

• 1,1'-Binaphthalen-8-ol
• 146746-40-9
• SCHEMBL16050549
• [1,1'-Binaphthalen]-8-ol

• Inchi： 1S/C20H14O/c21-19-13-5-9-15-8-4-12-18(20(15)19)17-11-3-7-14-6-1-2-10-16(14)17/h1-13,21H
• InChI Key： QYVLFKNPUCXXQJ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C=CC=C(C=21)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 270.104465066Da
• Monoisotopic Mass: 270.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Solubility: DCM

Additional information on 1,1'-Binaphthalen-8-ol

1,1'-Binaphthalen-8-ol (CAS No. 146746-40-9): An Overview of Its Synthesis, Properties, and Applications in Chiral Catalysis

1,1'-Binaphthalen-8-ol (CAS No. 146746-40-9), commonly known as BINOL, is a versatile chiral ligand that has gained significant attention in the field of asymmetric synthesis. This compound is characterized by its unique binaphthyl framework, which provides a rigid and well-defined chiral environment. The BINOL scaffold has been extensively utilized in the development of highly efficient and enantioselective catalysts for a wide range of organic transformations.

The synthesis of 1,1'-Binaphthalen-8-ol typically involves the oxidative coupling of 2-naphthol followed by an appropriate reduction step. One of the most common methods is the use of copper(II) chloride as an oxidizing agent in the presence of a base such as potassium tert-butoxide. This method yields high purity BINOL with excellent enantiomeric excess (ee). Recent advancements in synthetic methodologies have focused on improving the efficiency and scalability of BINOL production, with some approaches employing green chemistry principles to minimize environmental impact.

The physical and chemical properties of 1,1'-Binaphthalen-8-ol are crucial for its applications in chiral catalysis. It is a white crystalline solid with a melting point ranging from 235 to 237°C. The compound is soluble in common organic solvents such as dichloromethane, toluene, and ethanol but is insoluble in water. The chiral nature of BINOL arises from the presence of two stereogenic centers at the 8-position of each naphthyl ring, leading to four possible diastereomers: (R,R)-BINOL, (S,S)-BINOL, (R,S)-BINOL, and (S,R)-BINOL. Among these, (R,R)-BINOL and (S,S)-BINOL are the most commonly used due to their high enantioselectivity in catalytic reactions.

In the realm of chiral catalysis, 1,1'-Binaphthalen-8-ol has been widely employed as a ligand for transition metal complexes, particularly palladium and copper catalysts. These complexes have demonstrated remarkable enantioselectivity in various asymmetric reactions, including asymmetric hydrogenation, asymmetric allylic alkylation, and asymmetric Diels-Alder reactions. For instance, palladium-catalyzed asymmetric allylic alkylation using BINOL-derived phosphoric acid ligands has achieved high enantioselectivities (>99% ee) in the synthesis of chiral building blocks for pharmaceuticals and agrochemicals.

The versatility of BINOL-based catalysts extends beyond traditional transition metal catalysis. Recent studies have explored the use of BINOL-derived organocatalysts for enantioselective transformations. For example, chiral Brønsted acids derived from BINOL have shown excellent performance in promoting asymmetric Michael additions and aldol reactions. These organocatalysts offer several advantages over metal-based catalysts, including ease of handling, low cost, and environmental friendliness.

In addition to its applications in organic synthesis, < strong >1,1'-Binaphthalen-8-ol< / strong > has found utility in supramolecular chemistry and materials science. The unique binaphthyl framework provides a platform for designing supramolecular assemblies with well-defined chiral cavities. These assemblies have been used to create chiral sensors for detecting enantiomers and as chiral templates for controlling the helicity of polymers. Furthermore, < strong >BINOL< / strong > derivatives have been incorporated into liquid crystals and polymers to induce chirality at the macroscopic level. p > < p >The importance of < strong >1,1'-Binaphthalen-8-ol< / strong > in modern chemistry is underscored by its widespread use in both academic research and industrial applications. Ongoing research continues to uncover new applications and improve existing methodologies involving this versatile compound. For instance, recent studies have focused on developing more robust and cost-effective methods for synthesizing functionalized < strong >BINOL< / strong > derivatives with enhanced catalytic performance. p > < p >In conclusion, < strong >1,1'-Binaphthalen-8-ol (CAS No. 146746-40-9)< / strong > remains a cornerstone in the field of chiral catalysis due to its unique structural features and exceptional performance in asymmetric transformations. Its continued relevance is evident from its extensive use in both fundamental research and practical applications across various industries. p > article > response >